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Compound of Interest

Compound Name: Galactonolactone

Cat. No.: B1212098 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stereochemistry of

galactonolactone isomers, focusing on their chemical properties, synthesis, and biological

significance. The information presented is intended to serve as a valuable resource for

researchers and professionals involved in carbohydrate chemistry, drug discovery, and

development.

Introduction to Galactonolactone Isomers
Galactonolactones are cyclic esters of galactonic acid, a sugar acid derived from galactose.

These compounds exist as various stereoisomers, with the most common being the D- and L-

enantiomers of galactono-1,4-lactone (also known as γ-galactonolactone) and galactono-1,5-

lactone (or δ-galactonolactone). The stereochemical configuration of these isomers plays a

crucial role in their physical properties and biological activities.

D-galactono-1,4-lactone is an intermediate in the catabolism of galactose, while its enantiomer,

L-galactono-1,4-lactone, is a key precursor in the biosynthesis of L-ascorbic acid (Vitamin C) in

plants. The subtle differences in the spatial arrangement of their hydroxyl groups significantly

impact their interaction with enzymes and other biological molecules, making a thorough

understanding of their stereochemistry essential for various scientific applications.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1212098?utm_src=pdf-interest
https://www.benchchem.com/product/b1212098?utm_src=pdf-body
https://www.benchchem.com/product/b1212098?utm_src=pdf-body
https://www.benchchem.com/product/b1212098?utm_src=pdf-body
https://www.benchchem.com/product/b1212098?utm_src=pdf-body
https://www.benchchem.com/product/b1212098?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Properties of Galactonolactone
Isomers
The stereoisomerism of galactonolactones directly influences their physicochemical

properties. A summary of the key quantitative data for the D- and L-isomers of galactono-1,4-

lactone is presented in the table below, highlighting the impact of their enantiomeric

relationship.

Property D-Galactono-1,4-lactone L-Galactono-1,4-lactone

Molecular Formula C₆H₁₀O₆ C₆H₁₀O₆

Molecular Weight 178.14 g/mol [1][2] 178.14 g/mol [3]

Melting Point 133-137 °C[1][4] 134 °C[3]

Specific Optical Rotation -76.5° (c=1, H₂O) +78.0 ± 3.0° (c=1, H₂O)[3]

Note: The opposite signs of the specific optical rotation for the D- and L-isomers are

characteristic of enantiomers, indicating they rotate plane-polarized light in equal but opposite

directions.

Stereochemical Relationships and Interconversion
The primary stereoisomers of galactonolactone are the D- and L-enantiomers of the 1,4-

lactone and 1,5-lactone forms.

Enantiomers: D-galactono-1,4-lactone and L-galactono-1,4-lactone are non-superimposable

mirror images of each other. This is also true for the D- and L-forms of the 1,5-lactone.

Diastereomers: D-galactono-1,4-lactone and D-galactono-1,5-lactone are diastereomers.

They are stereoisomers that are not mirror images of each other. The same relationship

exists between the L-isomers of the 1,4- and 1,5-lactones.

In solution, the 1,4- (γ-lactone) and 1,5- (δ-lactone) forms can interconvert, with the five-

membered γ-lactone generally being the more thermodynamically stable form. This equilibrium

is influenced by factors such as solvent and temperature.
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The diagram below illustrates the stereochemical relationships between the common isomers

of galactonolactone.

Stereochemical Relationships of Galactonolactone Isomers

D-Galactono-1,4-lactone

L-Galactono-1,4-lactone

Enantiomers

D-Galactono-1,5-lactone

Diastereomers
(Ring Isomers)

L-Galactono-1,5-lactone

DiastereomersDiastereomers

Diastereomers
(Ring Isomers)

Enantiomers

Click to download full resolution via product page

Stereochemical relationships of galactonolactone isomers.

Biological Significance and Signaling Pathways
The stereochemistry of galactonolactone isomers is of paramount importance in biological

systems. Enzymes often exhibit a high degree of stereospecificity, meaning they will only

interact with one specific enantiomer of a substrate.

L-Ascorbic Acid (Vitamin C) Biosynthesis
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In plants, L-galactono-1,4-lactone is the direct precursor to L-ascorbic acid. The final step in

this pathway is the oxidation of L-galactono-1,4-lactone, catalyzed by the mitochondrial

enzyme L-galactono-1,4-lactone dehydrogenase.

The following diagram illustrates the final stage of the L-ascorbic acid biosynthesis pathway in

plants.
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Final Step of L-Ascorbic Acid Biosynthesis in Plants
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Experimental Workflow for D-Galactono-1,4-lactone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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